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Compound of Interest

Compound Name: 1-Ethyl-4-iodobenzene

Cat. No.: B1345684 Get Quote

1-Ethyl-4-iodobenzene, with the CAS number 25309-64-2, is an organic compound with the

chemical formula C8H9I.[1][2] It appears as a colorless or pale yellow solid or liquid.[1] This

compound is soluble in organic solvents such as ether and chloroform, but it is insoluble in

water.[1][3]

The key physical properties of 1-Ethyl-4-iodobenzene are summarized in the table below for

easy reference and comparison.

Property Value Units

Molecular Formula C8H9I

Molecular Weight 232.06 g/mol

Density 1.6 g/cm³

Melting Point -17 °C

Boiling Point 112-113 (at 20 mmHg) °C

Flash Point 107 °C

Refractive Index 1.5905-1.5925

Sources:[1][2][4][5][6][7][8][9][10][11][12]
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Experimental Protocols for Property Determination
The following sections detail the standard laboratory procedures for determining the key

physical properties of a chemical substance like 1-Ethyl-4-iodobenzene.

Melting Point Determination
The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[13] For a pure crystalline organic compound, this transition occurs over a narrow range,

typically 0.5-1.0°C.[14] The presence of impurities generally leads to a depression and

broadening of the melting point range.[14][15]

Methodology: Capillary Tube Method

A common and effective method for determining the melting point is the capillary tube method,

often utilizing a Thiele tube or a Mel-Temp apparatus.[14][16]

Sample Preparation: A small amount of the finely powdered organic solid is packed into a

capillary tube, which is sealed at one end.[16][17]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[16] This assembly is then placed in a heating bath (e.g., a

Thiele tube containing mineral oil) or a metal block heating apparatus.[14][16]

Heating: The apparatus is heated slowly and uniformly, at a rate of about 1-2°C per minute,

especially near the expected melting point.[16]

Observation and Measurement: The temperature at which the substance begins to melt (the

first appearance of liquid) and the temperature at which it completely liquefies are recorded.

This range represents the melting point.[14][17]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[18][19]

Methodology: Thiele Tube Method
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Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

[20] A capillary tube, sealed at one end, is placed inverted into the liquid.[20][21]

Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating

bath, such as a Thiele tube filled with a high-boiling point liquid like paraffin oil.[22]

Heating: The apparatus is heated gently and uniformly.[20]

Observation and Measurement: As the liquid heats, a stream of bubbles will emerge from the

open end of the inverted capillary tube.[20] The heat source is then removed, and the liquid

is allowed to cool. The temperature at which the bubbling stops and the liquid begins to enter

the capillary tube is recorded as the boiling point.[22]

Density Determination
Density is the mass of a substance per unit of volume.[23] For liquids, this is commonly

determined using gravimetric methods.

Methodology: Pycnometer Method

A pycnometer is a glass flask with a precisely defined volume used for measuring the density of

liquids.[24]

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately measured using an analytical balance.[24]

Mass of Pycnometer with Sample: The pycnometer is filled with the liquid sample, ensuring

no air bubbles are present. The mass of the filled pycnometer is then measured.[24]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.[24][25][26][27]
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The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a chemical compound.

Workflow for Physical Property Determination of a Chemical Compound

Sample Preparation

Experimental Analysis
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Caption: Logical workflow for determining the physical properties of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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